Cas no 51752-45-5 (1-(diphenylmethyl)cyclopropan-1-ol)

• Product Name: 1-(diphenylmethyl)cyclopropan-1-ol
• CAS No: 51752-45-5
• MF: C₁₆H₁₆O
• MW: 224.297644615173
• CID: 5821107
• PubChem ID: 165638626
• Update Time: 2025-06-09

1-(diphenylmethyl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclopropanol, 1-(diphenylmethyl)-
• 51752-45-5
• EN300-1861747
• 1-(diphenylmethyl)cyclopropan-1-ol

• Inchi： 1S/C16H16O/c17-16(11-12-16)15(13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-10,15,17H,11-12H2
• InChI Key： NCBDLZWHDGQXJD-UHFFFAOYSA-N
• SMILES： C1(C(C2=CC=CC=C2)C2=CC=CC=C2)(O)CC1

Computed Properties

• Exact Mass: 224.120115130g/mol
• Monoisotopic Mass: 224.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.175±0.06 g/cm3(Predicted)
• Boiling Point: 349.4±11.0 °C(Predicted)
• pka: 14.76±0.20(Predicted)

Additional information on 1-(diphenylmethyl)cyclopropan-1-ol

Chemical Profile of 1-(diphenylmethyl)cyclopropan-1-ol (CAS No. 51752-45-5)

1-(diphenylmethyl)cyclopropan-1-ol, identified by its Chemical Abstracts Service (CAS) number 51752-45-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a cyclopropane ring substituted with a diphenylmethyl group, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The cyclopropane moiety, known for its high reactivity and strain energy, introduces intriguing chemical behavior that makes this compound a valuable scaffold for drug discovery.

The structural framework of 1-(diphenylmethyl)cyclopropan-1-ol consists of a three-membered cyclopropane ring attached to a hydroxyl group and a diphenylmethyl side chain. This configuration imparts distinct electronic and steric properties, making it a versatile intermediate in synthetic chemistry. The diphenylmethyl group, characterized by its aromaticity and lipophilicity, enhances the compound's solubility in organic solvents and its interaction with biological targets. Such features are particularly relevant in the development of small-molecule drugs targeting various therapeutic pathways.

In recent years, the pharmaceutical industry has shown increasing interest in cyclopropane-containing compounds due to their ability to modulate enzyme activity and receptor binding. For instance, studies have demonstrated that cyclopropane derivatives can exhibit inhibitory effects on enzymes involved in inflammatory pathways, such as COX-2 and LOX. The presence of the diphenylmethyl group in 1-(diphenylmethyl)cyclopropan-1-ol further enhances its potential as a pharmacophore by improving metabolic stability and binding affinity. This has led to several research endeavors aimed at exploring its derivatives as candidates for treating conditions like pain, inflammation, and even certain types of cancer.

One of the most compelling aspects of 1-(diphenylmethyl)cyclopropan-1-ol is its synthetic accessibility. The compound can be readily prepared through various organic reactions, including Grignard additions, Friedel-Crafts acylations, and cyclopropanation reactions. These synthetic routes allow chemists to modify the core structure by introducing different substituents, thereby tailoring the compound's properties for specific applications. For example, replacing the hydroxyl group with an amine or carboxylic acid moiety can yield derivatives with enhanced bioavailability or targeted receptor interactions.

The versatility of 1-(diphenylmethyl)cyclopropan-1-ol is further underscored by its role in developing novel therapeutic agents. Researchers have utilized this compound as a building block for creating molecules with anti-inflammatory, analgesic, and even anticancer properties. The cyclopropane ring's strained geometry often leads to unique interactions with biological targets, which can be exploited to design drugs with high specificity and low toxicity. Additionally, the diphenylmethyl group's ability to engage in hydrophobic interactions enhances the compound's binding affinity to proteins such as kinases and transcription factors.

In the context of drug discovery, 1-(diphenylmethyl)cyclopropan-1-ol has been employed in high-throughput screening (HTS) campaigns to identify lead compounds for various diseases. Its structural features make it an attractive candidate for virtual screening algorithms, which predict molecular interactions based on computational models. Such approaches have accelerated the identification of promising drug candidates by leveraging the compound's known bioactivity profiles. Furthermore, advances in computational chemistry have enabled researchers to optimize 1-(diphenylmethyl)cyclopropan-1-ol derivatives using molecular dynamics simulations and quantum mechanical calculations.

The pharmacological potential of 1-(diphenylmethyl)cyclopropan-1-ol has also been explored in preclinical studies. Initial findings suggest that certain derivatives exhibit significant therapeutic effects without notable side effects. For example, modifications to the diphenylmethyl group have led to compounds with improved blood-brain barrier penetration, making them more effective against neurological disorders. Similarly, alterations to the cyclopropane ring have resulted in derivatives with enhanced stability against metabolic degradation.

The future directions for research on 1-(diphenylmethyl)cyclopropan-1-ol are multifaceted. Continued investigation into its derivatives promises to uncover new therapeutic applications across multiple disease areas. Additionally, green chemistry principles are being applied to develop more sustainable synthetic routes for producing this compound and its analogs. By integrating traditional organic synthesis with modern biocatalytic methods, researchers aim to minimize waste and improve efficiency without compromising yield or purity.

In conclusion, 1-(diphenylmethyl)cyclopropan-1-ol (CAS No. 51752-45-5) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable scaffold for developing novel drugs targeting various diseases. As research progresses, this molecule is poised to contribute substantially to advancements in medicinal chemistry and drug discovery.